Cas no 1806706-04-6 (3-(4-Methyl-3-(trifluoromethylthio)phenyl)propanoic acid)

• Product Name: 3-(4-Methyl-3-(trifluoromethylthio)phenyl)propanoic acid
• CAS No: 1806706-04-6
• MF: C₁₁H₁₁F₃O₂S
• MW: 264.264052629471
• CID: 5000933
• Update Time: 2023-08-24

3-(4-Methyl-3-(trifluoromethylthio)phenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methyl-3-(trifluoromethylthio)phenyl)propanoic acid

• Inchi： 1S/C11H11F3O2S/c1-7-2-3-8(4-5-10(15)16)6-9(7)17-11(12,13)14/h2-3,6H,4-5H2,1H3,(H,15,16)
• InChI Key： VGOFCESAZYAMQW-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1=C(C)C=CC(=C1)CCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 268
• XLogP3: 3.8
• Topological Polar Surface Area: 62.6